Cas no 24216-15-7 (9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide)

• Product Name: 9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
• CAS No: 24216-15-7
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 258593
• PubChem ID: 212351
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
• 2,7-diamino-10,10-dioxothioxanthen-9-one
• 4-18-00-07964 (Beilstein Handbook Reference)
• 2,8-Diaminothiaxanthone-5-dioxide
• SCHEMBL1503413
• DTXSID80178913
• Thioxanthen-9-one, 2,7-diamino-, 5,5-dioxide
• 2,7-Diaminothioxanthen-9-one 5,5-dioxide
• 24216-15-7
• BRN 0022956

• Inchi： 1S/C13H10N2O3S/c14-7-1-3-11-9(5-7)13(16)10-6-8(15)2-4-12(10)19(11,17)18/h1-6H,14-15H2
• InChI Key： ZPBBGGSLVCAGMH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2C(C2C=C(C=CC1=2)N)=O)N)(=O)=O

Computed Properties

• Exact Mass: 274.0413
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 103.25